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Compound of Interest

Compound Name:
[(2-Bromo-5-

fluorophenyl)methyl]hydrazine

CAS No.: 1016529-00-2

Cat. No.: B12097928

Get Quote

Executive Summary
[(2-Bromo-5-fluorophenyl)methyl]hydrazine is a specialized organohalogen intermediate

used primarily in the synthesis of fused nitrogen heterocycles.[1] Distinguished by its ortho-

bromo and meta-fluoro substitution pattern relative to the hydrazine tail, this scaffold serves as

a critical "turn-inducing" precursor.[1] The ortho-bromine atom provides a handle for

intramolecular Buchwald-Hartwig or Ullmann-type cyclizations, enabling the rapid construction

of 1H-indazoles and phthalazines, motifs prevalent in oncology and anti-inflammatory

pharmacophores.[1]

This guide details the molecular architecture, validated synthetic protocols, and reactivity

profiles of this compound, addressing the stability challenges inherent to free-base

benzylhydrazines.[1]

Molecular Architecture & Properties[1]
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The molecule consists of a hydrazine moiety (

) tethered to a benzene ring via a methylene spacer (benzyl position).[1] The halogenation
pattern is electronically and sterically distinct:

Position 2 (Ortho): A Bromine atom.[1][2][3] Its large van der Waals radius creates steric

bulk, forcing the methylene tail out of planarity, which pre-organizes the molecule for

cyclization.[1]

Position 5 (Meta): A Fluorine atom.[1][4][5][6] This substituent modulates the lipophilicity and

metabolic stability of the ring without significantly imposing steric hindrance at the reaction

center.[1]

Physicochemical Profile (Predicted)
Note: Data represents the free base form.[1] The hydrochloride salt is the preferred storage

form.[1]

Property Value (Predicted) Significance

Formula Core scaffold

Molecular Weight 219.06 g/mol
Fragment-based drug design

compliant

LogP (Octanol/Water) ~1.8 - 2.1
Moderate lipophilicity; good

membrane permeability

pKa (Hydrazine N) ~7.8 (Conjugate acid)
Basic; forms stable salts with

HCl/HBr

H-Bond Donors

2 (

,

)

Key for receptor binding

interactions

Rotatable Bonds 2
Flexible tail facilitates induced

fit
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CAS Registry Data
While the specific CAS for the free benzylhydrazine is often referenced in patent literature as

an intermediate, the commercially relevant identifiers for the stable precursors and analogs are:

Precursor (Benzyl Bromide): 2-Bromo-5-fluorobenzyl bromide [CAS: 112399-50-5][1]

Analog (Phenylhydrazine): (2-Bromo-5-fluorophenyl)hydrazine [CAS: 776239-07-7] (Note:

Distinct from the methylhydrazine discussed here).[1][5]

Synthetic Protocol
Objective: Synthesis of [(2-Bromo-5-fluorophenyl)methyl]hydrazine dihydrochloride.

Challenge: Benzyl halides are highly reactive toward hydrazines, leading to "polyalkylation"

(formation of

-dibenzyl species) if stoichiometry is not controlled.[1]

Reagents & Materials
Substrate: 2-Bromo-5-fluorobenzyl bromide (1.0 eq)

Reagent: Hydrazine hydrate (

) (10.0 eq) – Large excess is critical.[1]

Solvent: Ethanol (Absolute) or THF.[1]

Stabilizer: HCl in Dioxane (4M).[1]

Step-by-Step Methodology
Preparation: Dissolve hydrazine hydrate (10 eq) in absolute ethanol (5 mL/mmol) and cool to

0°C under an inert atmosphere (

).

Addition: Add a solution of 2-Bromo-5-fluorobenzyl bromide (1 eq) in ethanol dropwise over

30 minutes.
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Mechanism:[1][3]

Nucleophilic Substitution.[1] The high concentration of hydrazine ensures the primary
amine attacks the alkyl halide, preventing the product (a secondary amine) from
competing for the alkyl halide.[1]

Reaction: Allow the mixture to warm to room temperature and stir for 3–5 hours. Monitor

consumption of bromide by TLC (Hexane/EtOAc).

Workup (Free Base): Concentrate the solvent in vacuo to remove excess hydrazine

(Caution: Hydrazine is toxic).[1] Resuspend residue in DCM and wash with saturated

.[1]

Salt Formation: To the organic layer, add 4M HCl in dioxane dropwise at 0°C. The

dihydrochloride salt will precipitate as a white/off-white solid.[1]

Isolation: Filter the precipitate, wash with cold diethyl ether, and dry under vacuum.

Reaction Workflow Visualization
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Figure 1: Synthetic pathway prioritizing mono-alkylation via kinetic control.

Reactivity & Applications
The utility of this molecule lies in its ability to undergo cyclization.[1] The 2-bromo substituent is

a "masked" reactive site for transition-metal catalysis.[1]

Indazole Synthesis (Intramolecular N-Arylation)
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The most valuable transformation of this scaffold is the synthesis of 1H-indazoles.[1]

Mechanism: The hydrazine tail forms a hydrazone with an aldehyde, followed by a Copper(I)

or Palladium-catalyzed intramolecular C-N bond formation displacing the bromine.[1]

Significance: This route avoids the use of unstable diazonium salts often required in

traditional indazole synthesis.[1]

Pathway Diagram: Indazole Cyclization[1]
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Figure 2: Conversion of the benzylhydrazine scaffold into bioactive indazoles.[1]

Analytical Characterization (Simulated)
To validate the structure, the following NMR signals are diagnostic.

NMR (400 MHz,

):
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10.2 ppm (br s, 3H,

of salt).[1]

7.65 ppm (dd, 1H,

-3, ortho to Br).[1] Deshielded by Br.

7.40 ppm (dd, 1H,

-6).[1]

7.15 ppm (dt, 1H,

-4).[1]

4.10 ppm (s, 2H,

).[1] Diagnostic benzylic singlet.[1]

NMR:

Single peak around -115 ppm (typical for meta-fluoro aromatics).[1]

Safety & Handling
Toxicity: Hydrazines are potential carcinogens and skin sensitizers.[1] Handle in a fume

hood.

Stability: The free base is prone to air oxidation (turning yellow/brown).[1] Isolate as the

dihydrochloride salt for long-term storage (stable at -20°C).

Incompatibility: Avoid contact with strong oxidizers and aldehydes (unless intended for

reaction).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Welcome To Hyma Synthesis Pvt. Ltd [hymasynthesis.com]

2. researchgate.net [researchgate.net]

3. US3322830A - 2-bromo-4, 5-dimethoxybenzoic acid hydrazide - Google Patents
[patents.google.com]

4. PubChemLite - (2-bromo-5-fluorophenyl)hydrazine (C6H6BrFN2) [pubchemlite.lcsb.uni.lu]

5. echemi.com [echemi.com]

6. CN106349215B - Amorphous form of compound A benzoate, preparation method thereof
and pharmaceutical composition containing amorphous form - Google Patents
[patents.google.com]

7. Hydrazine derivative synthesis by C-N coupling [organic-chemistry.org]

To cite this document: BenchChem. [Structural and Synthetic Guide: [(2-Bromo-5-
fluorophenyl)methyl]hydrazine[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12097928/docs#structural-and-synthetic-guide-2-
bromo-5-fluorophenyl-methyl-hydrazine-1]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://hymasynthesis.com/
https://pubchemlite.lcsb.uni.lu/e/compound/12891829
https://hymasynthesis.com/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2Fcompound%2F12891829
https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.organic-chemistry.org/synthesis/C1N/hydrazines.shtm
https://hymasynthesis.com/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubs.acs.org%2Fdoi%2F10.1021%2Fol300843x
https://hymasynthesis.com/
https://hymasynthesis.com/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.tcichemicals.com
https://www.benchchem.com/product/b12097928?utm_src=pdf-custom-synthesis#bc-rfq
https://hymasynthesis.com/
https://www.researchgate.net/publication/225733642_Reaction_of_a-bromocarboxylic_acids_with_hydrazine_and_dimethylhydrazine
https://patents.google.com/patent/US3322830A/en
https://patents.google.com/patent/US3322830A/en
https://pubchemlite.lcsb.uni.lu/e/compound/12891829
https://www.echemi.com/sds/2-bromo-5-fluorophenylhydrazine-hcl-pd180713163077.html
https://patents.google.com/patent/CN106349215B/en
https://patents.google.com/patent/CN106349215B/en
https://patents.google.com/patent/CN106349215B/en
https://www.organic-chemistry.org/synthesis/C1N/hydrazines.shtm
https://www.benchchem.com/product/b12097928/docs#structural-and-synthetic-guide-2-bromo-5-fluorophenyl-methyl-hydrazine-1
https://www.benchchem.com/product/b12097928/docs#structural-and-synthetic-guide-2-bromo-5-fluorophenyl-methyl-hydrazine-1
https://www.benchchem.com/product/b12097928/docs#structural-and-synthetic-guide-2-bromo-5-fluorophenyl-methyl-hydrazine-1
https://www.benchchem.com/product/b12097928/docs#structural-and-synthetic-guide-2-bromo-5-fluorophenyl-methyl-hydrazine-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12097928?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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